Cas no 179898-86-3 (Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-)
179898-86-3 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-
CAS No:179898-86-3
MF:C11H14N2O2
MW:206.241062641144
CID:1370690
Update Time:2024-08-16
Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-
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- Inchi: 1S/C11H14N2O2/c1-11(2)6-8-3-4-9(13(14)15)5-10(8)12-7-11/h3-5,12H,6-7H2,1-2H3
- InChI Key: ATHOUIIZDUZMNO-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC([N+]([O-])=O)=C2)CC(C)(C)C1
Computed Properties
- Exact Mass: 206.10562
Experimental Properties
- Density: 1.129±0.06 g/cm3(Predicted)
- Boiling Point: 324.7±31.0 °C(Predicted)
- PSA: 55.17
- pka: 3.52±0.40(Predicted)
Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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